N-(3-bromophenyl)-4-(4-chlorophenoxy)butanamide

• IUPAC Name: N-(3-bromophenyl)-4-(4-chlorophenoxy)butanamide
• InChI: InChI=1S/C16H15BrClNO2/c17-12-3-1-4-14(11-12)19-16(20)5-2-10-21-15-8-6-13(18)7-9-15/h1,3-4,6-9,11H,2,5,10H2,(H,19,20)
• InChI Key: SHWRVPZFWSVWTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NC(=O)CCCOC2=CC=C(C=C2)Cl
• Molecular Formula: C16H15BrClNO2
• Molecular Weight: 368.7 g/mol

Description

N-(3-bromophenyl)-4-(4-chlorophenoxy)butanamide is an organic compound characterized by the presence of bromine and chlorine atoms attached to phenyl and phenoxy groups, respectively

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-bromophenyl)-4-(4-chlorophenoxy)butanamide typically involves the reaction of 3-bromophenylamine with 4-chlorophenoxybutanoic acid. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond. The reaction is usually conducted in an organic solvent such as dichloromethane at room temperature.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(3-bromophenyl)-4-(4-chlorophenoxy)butanamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine and chlorine atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of new derivatives with different functional groups.

Scientific Research Applications

N-(3-bromophenyl)-4-(4-chlorophenoxy)butanamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)-4-(4-chlorophenoxy)butanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3-chlorophenyl)-4-(4-bromophenoxy)butanamide
• N-(3-fluorophenyl)-4-(4-chlorophenoxy)butanamide
• N-(3-bromophenyl)-4-(4-methoxyphenoxy)butanamide

Uniqueness

N-(3-bromophenyl)-4-(4-chlorophenoxy)butanamide is unique due to the specific arrangement of bromine and chlorine atoms, which can influence its reactivity and biological activity. Compared to similar compounds, it may exhibit different chemical and physical properties, making it valuable for specific research and industrial applications.